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Compound of Interest

Compound Name:
1-(Methylsulfonyl)piperidin-4-

amine

Cat. No.: B1280446 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Methylsulfonyl)piperidin-4-amine is not

readily available. The following guidance is based on the safety profiles of structurally similar

compounds, including piperidine and amine derivatives. It is imperative to conduct a thorough

risk assessment before handling this compound and to consult with your institution's

Environmental Health and Safety (EHS) department. This guide is intended for use by trained

laboratory personnel.

This document provides essential safety, handling, and disposal information for 1-
(Methylsulfonyl)piperidin-4-amine to ensure a safe laboratory environment and mitigate

potential risks. Adherence to these protocols is critical for personal safety and experimental

integrity.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure. The required PPE is summarized in the table below.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities or during reactions

that could splash.[1][2]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene, double-

gloving recommended)

To prevent skin contact. It is

advisable to wear two pairs of

gloves and change them

frequently.[1]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[2]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[1]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient to control airborne

concentrations. The type of

respirator depends on the

specific conditions and a risk

assessment.[3]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposing of 1-(Methylsulfonyl)piperidin-4-amine is

crucial for safety.

Handling Protocol:

Pre-Handling Preparation:
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Conduct a thorough risk assessment for the planned experiment.

Ensure a safety shower, eyewash station, and fire extinguisher are readily accessible.[1]

Don all required PPE as outlined in the table above before entering the handling area.[1]

Weighing and Transfer:

All handling of the solid compound, including weighing and transfer, must be conducted

within a certified chemical fume hood to prevent inhalation of dust.[3]

Use appropriate tools (e.g., spatula, weigh paper) to handle the solid.

Solution Preparation and Use:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[4][5]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove PPE in the correct order to avoid cross-contamination (e.g., gloves first, then lab

coat, then eye protection).[3]

Wash hands thoroughly with soap and water after handling.[4]

Disposal Plan:

Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure laboratory safety.

Solid Waste:

Place all disposable items that have come into contact with 1-(Methylsulfonyl)piperidin-
4-amine (e.g., gloves, pipette tips, weigh boats) into a designated and clearly labeled

hazardous waste container.[3]
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Liquid Waste:

Collect all solutions containing 1-(Methylsulfonyl)piperidin-4-amine in a labeled, sealed,

and appropriate solvent waste container.[1]

Do not mix incompatible waste streams.[1]

General Disposal Guidelines:

All waste containers must be clearly labeled with the full chemical name and associated

hazards.[1]

Store waste containers in a designated satellite accumulation area within the laboratory.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
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Caption: Workflow for handling 1-(Methylsulfonyl)piperidin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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